5-chloro-N-(5-methyl-2-pyridinyl)-2-thiophenesulfonamide

• IUPAC Name: 5-chloro-N-(5-methylpyridin-2-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C10H9ClN2O2S2/c1-7-2-4-9(12-6-7)13-17(14,15)10-5-3-8(11)16-10/h2-6H,1H3,(H,12,13)
• InChI Key: UWFUKYZTIXQGCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C10H9ClN2O2S2
• Molecular Weight: 288.8 g/mol
• Solubility: 33.6 [ug/mL] (The mean of the results at pH 7.4)

Description

5-chloro-N-(5-methyl-2-pyridinyl)-2-thiophenesulfonamide is a chemical compound with potential applications in scientific research. This compound is also known as GSK-3 inhibitor VIII and is used as a tool compound to study the glycogen synthase kinase-3 (GSK-3) enzyme. GSK-3 is a serine/threonine kinase that is involved in various cellular processes, including cell differentiation, proliferation, and apoptosis.

Mechanism of Action

5-chloro-N-(5-methyl-2-pyridinyl)-2-thiophenesulfonamide is a selective and potent inhibitor of GSK-3. The compound binds to the ATP-binding site of GSK-3 and inhibits its activity. This leads to the activation of downstream signaling pathways, including the Wnt/β-catenin pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. In vitro studies have shown that the compound inhibits GSK-3 activity in a dose-dependent manner. In vivo studies have shown that the compound has potential therapeutic applications in various diseases, including Alzheimer's disease, diabetes, and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-N-(5-methyl-2-pyridinyl)-2-thiophenesulfonamide in lab experiments include its selectivity and potency as a GSK-3 inhibitor, which allows for the study of downstream signaling pathways. The limitations of using this compound include its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

For the study of 5-chloro-N-(5-methyl-2-pyridinyl)-2-thiophenesulfonamide include the development of more potent and selective GSK-3 inhibitors. Additionally, the potential therapeutic applications of GSK-3 inhibitors in various diseases, including Alzheimer's disease, diabetes, and cancer, need to be further explored. The use of this compound in combination with other therapeutic agents may also have potential applications in the treatment of these diseases.

Scientific Research Applications

5-chloro-N-(5-methyl-2-pyridinyl)-2-thiophenesulfonamide is used as a tool compound to study the GSK-3 enzyme. GSK-3 is involved in various cellular processes, including the regulation of glycogen synthesis, cell cycle progression, and apoptosis. Dysregulation of GSK-3 has been implicated in the pathogenesis of various diseases, including Alzheimer's disease, diabetes, and cancer. Therefore, the development of GSK-3 inhibitors has potential therapeutic applications.